- A Two-Step Efficient Chemo-enzymic Synthesis of Flavonoid Glycoside Malonates, Journal of Natural Products, 1996, 59(6), 618-621
Cas no 96862-01-0 (Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside)
Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside is a flavonoid glycoside derivative of quercetin, characterized by the malonyl group esterified at the 6''-position of the glucoside moiety. This structural modification enhances its solubility and stability compared to non-acylated quercetin glycosides, making it particularly useful in biochemical and pharmacological research. The malonylation also influences its bioavailability and metabolic pathways, offering potential advantages in studies of plant secondary metabolism or nutraceutical applications. Its well-defined structure allows for precise investigations into flavonoid biosynthesis, enzymatic activity, and interactions with biological targets. The compound is commonly utilized as a reference standard in analytical chemistry for the identification and quantification of flavonoid derivatives in plant extracts.
96862-01-0 structure
Product Name:Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside
CAS No:96862-01-0
MF:C24H22O15
MW:550.422488689423
CID:1987038
PubChem ID:329751366
Update Time:2025-11-02
Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-chromen-3-yl 6-O-(carboxyacetyl)-beta-D-glucopyranoside
- quercitin 3-O-β-D-6''-malonoglucoside
- Quercetin 3-O-malonylglucoside
- Quercetin 3-o-beta-D-(6''-o-malonyl)-glucoside
- Quercetin-3-O-(6''-malonylglucoside)
- 665V8QQD5I
- MEGxp0_000167
- Quercetin 3-O-(6-O-malonyl-beta-D-glucoside)
- Quercetin 3-O-(6''-o-malonyl)-beta-D-glucoside
- Quercetin 3-O-(6''-malonylglucoside)
- Quercetin malonylglucosid
- Quercetin 3-O-(6-o-malonyl)-beta-D-glucoside
- Isoquercitrin 6''-malonate
- Quercetin-3-(6''-malonyl)-Glucoside
- MC
- 3-[[6-O-(2-Carboxyacetyl)-β-D-glucopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one (ACI)
- D
- 4H-1-Benzopyran-4-one, 3-[[6-O-(carboxyacetyl)-β-D-glucopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy- (9CI)
- Luteolin 7-O-(6′′-O-malonyl)-β-D-glucopyranoside
- Quercetin 3-O-(6-O-malonyl)-β-D-glucoside
- Quercetin 3-O-(6′′-malonylglucoside)
- Quercetin 3-O-(6′′-O-malonyl)-β-D-glucoside
- Quercetin 3-O-(6′′-O-malonyl)glucoside
- Quercetin malonylglucoside
- Quercetin-3-O-(6-O-malonyl-β-D-glucopyranoside
- Quercetin-3-O-6′-malonyl-glucoside
- Quercetin-3-O-β-D-glucoside-6"-O-malonate
- Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside
- Flavonol base + 4O, O-MalonylHex
- 6''-O-Malonylisoquercitrin
- Quercetin 3-O-(6'-malonyl-glucoside)
- Quercetin 3-(6''-malonyl-glucoside)
- PD164945
- UNII-665V8QQD5I
- AKOS040734010
- CHEBI:32080
- QUERCETIN 3-O-(6''-O-MALONYL)-.BETA.-D-GLUCOSIDE
- A-D-glucoside
- Quercetin 3-(6''-malonylglucoside)
- MS-30066
- 3-[[(2R,3R,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-chromen-3-yl]oxy-3,4,5-trihydroxy-oxan-2-yl]methoxy]-3-oxo-propanoic acid
- DTXSID20914276
- 4H-1-BENZOPYRAN-4-ONE, 3-((6-O-(2-CARBOXYACETYL)-.BETA.-D-GLUCOPYRANOSYL)OXY)-2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-
- Quercetin 3-O-(6'-O-malonyl)-beta-D-glucoside, >=85% (HPLC)
- 96862-01-0
- HY-N9397
- Quercetin 3-?O-?(6''-?O-?Malonyl)?-?b-?D-?glucoside
- 3-[[(2R,3S,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3-oxopropanoic acid
- QUERCETIN 3-O-.BETA.-D-(6''-O-MALONYL)-GLUCOSIDE
- AC1NQZKQ
- 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-3-yl 6-O-(carboxyacetyl)hexopyranoside
- 3-[[(2R,3S,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-chromen-3-yl]oxy-3,4,5-trihydroxy-tetrahydropyran-2-yl]methoxy]-3-oxo-propanoic acid
- E88712
- Quercetin 3-O-(6''-O-malonyl)-
- MolPort-001-740-345
- Q27114775
- Quercetin 3-O-(6-O-malonyl)-b-D-glucoside
- PD164944
- QUERCETIN 3-O-(6-O-MALONYL)-.BETA.-D-GLUCOSIDE
- CS-0159691
- 4H-1-Benzopyran-4-one, 3-((6-O-(2-carboxyacetyl)-beta-D-glucopyranosyl)oxy)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-
- Quercetin 3-(6''-malonylgalactoside)
- DA-57296
- Quercetin 3-?O-?(6''-?O-?Malonyl)?-??-?D-?glucoside
-
- MDL： MFCD20527305
- Inchi： 1S/C24H22O15/c25-9-4-12(28)17-13(5-9)37-22(8-1-2-10(26)11(27)3-8)23(19(17)33)39-24-21(35)20(34)18(32)14(38-24)7-36-16(31)6-15(29)30/h1-5,14,18,20-21,24-28,32,34-35H,6-7H2,(H,29,30)/t14-,18-,20+,21-,24+/m1/s1
- InChI Key： NBQPHANHNTWDML-UJKBSQBPSA-N
- SMILES： O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](COC(=O)CC(=O)O)O1)C1C(=O)C2C(=CC(=CC=2OC=1C1C=CC(O)=C(O)C=1)O)O
Computed Properties
- Exact Mass: 550.09586999 g/mol
- Monoisotopic Mass: 550.09586999 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 39
- Rotatable Bond Count: 8
- Complexity: 967
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 250
- Molecular Weight: 550.4
Experimental Properties
- Density: 1.9±0.1 g/cm3
- Boiling Point: 957.2±65.0 °C at 760 mmHg
- Flash Point: 325.5±27.8 °C
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Q510035-1mg |
Quercetin 3-O-(6''-O-Malonyl)-b-D-glucoside |
96862-01-0 | 1mg |
$ 155.00 | 2023-09-06 | ||
| TRC | Q510035-5mg |
Quercetin 3-O-(6''-O-Malonyl)-b-D-glucoside |
96862-01-0 | 5mg |
$ 627.00 | 2023-09-06 | ||
| TRC | Q510035-10mg |
Quercetin 3-O-(6''-O-Malonyl)-b-D-glucoside |
96862-01-0 | 10mg |
$ 1208.00 | 2023-09-06 | ||
| MedChemExpress | HY-N9397-1mg |
Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside |
96862-01-0 | 98.84% | 1mg |
￥1600 | 2025-04-15 | |
| MedChemExpress | HY-N9397-5mg |
Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside |
96862-01-0 | 98.84% | 5mg |
￥4800 | 2025-04-15 | |
| MedChemExpress | HY-N9397-10mg |
Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside |
96862-01-0 | 98.84% | 10mg |
￥8400 | 2024-07-20 | |
| ChemScence | CS-0159691-1mg |
Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside |
96862-01-0 | 98.84% | 1mg |
$160.0 | 2022-04-26 | |
| ChemScence | CS-0159691-5mg |
Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside |
96862-01-0 | 98.84% | 5mg |
$480.0 | 2022-04-26 | |
| ChemScence | CS-0159691-10mg |
Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside |
96862-01-0 | 98.84% | 10mg |
$840.0 | 2022-04-26 | |
| eNovation Chemicals LLC | Y1235974-1mg |
3-[[(2R,3R,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-chromen-3-yl]oxy-3,4,5-trihydroxy-oxan-2-yl]methoxy]-3-oxo-propanoic acid |
96862-01-0 | 98% | 1mg |
$355 | 2024-06-07 |
Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Esterase Solvents: Dimethylformamide , Water
Reference
- Chemo-enzymic synthesis of 6"-O-(3-arylprop-2-enoyl) derivatives of the flavonol glucoside isoquercitrin, Helvetica Chimica Acta, 1993, 76(8), 2981-91
Production Method 3
Reaction Conditions
1.1 5 d, 25 °C
Reference
- Glycosylation and malonylation of quercetin, epicatechin, and catechin by cultured plant cells, Chemistry Letters, 2007, 36(10), 1292-1293
Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside Raw materials
- 2-(3,4-Dihydroxyphenyl)-3-[[6-O-[1,3-dioxo-3-(phenylmethoxy)propyl]-β-D-glucopyranosyl]oxy]-5,7-dihydroxy-4H-1-benzopyran-4-one
- Quercetin
- 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-[[6-O-(3-methoxy-1,3-dioxopropyl)-β-D-glucopyranosyl]oxy]-4H-1-benzopyran-4-one
Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside Preparation Products
Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
96862-01-0 (Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
